(1-Methyl-1H-imidazol-5-yl)(pyrimidin-5-yl)methanone

• Molecular Formula: C9H8N4O
• Molecular Weight: 188.19 g/mol
• IUPAC Name: (3-methylimidazol-4-yl)-pyrimidin-5-ylmethanone
• InChI: InChI=1S/C9H8N4O/c1-13-6-12-4-8(13)9(14)7-2-10-5-11-3-7/h2-6H,1H3
• InChI Key: PREGYFUHDNPJPC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC=C1C(=O)C2=CN=CN=C2

Description

(1-Methyl-1H-imidazol-5-yl)(pyrimidin-5-yl)methanone is a useful research compound. Its molecular formula is C9H8N4O and its molecular weight is 188.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

n-BuLi (1.6 M in hexane, 3.71 mL, 5.94 mmol) was added to a solution of 1-methylimidazole (0.452 mL, 5.7 mmol) in THF (10 mL) at −78° C. The mixture was stirred at −78° C. for 30 min. Chlorotriethylsilane (0.957 mL, 5.7 mmol) was added slowly. The mixture was stirred at −78° C. for 30 min. A second portion of n-BuLi (1.6 M in hexane, 3.71 mL, 5.94 mmol) was added. The mixture was stirred at −78° C. for 30 min. Crude N-methoxy-N-methylpyrimidine-5-carboxamide (794 mg, 4.75 mmol, Intermediate 28, step a) was added via cannula as a solution in THF (5 mL). The mixture was stirred at −78° C. for 5 min and was removed from the cold bath and stirred at room temperature overnight. Saturated aqueous NH4Cl was added and the phases were separated. The aqueous phase was extracted twice with DCM. The organic phase was dried (Na2SO4), filtered, and concentrated. The residue was purified by flash column chromatography (silica gel, gradient 10-100% EtOAc-heptanes, then 0-10% MeOH-EtOAc) to afford impure title compound, which was further purified by flash column chromatography (silica gel, 4-5% MeOH-DCM).